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Compound of Interest

Compound Name: USP30-I-1

Cat. No.: B15583890

For Researchers, Scientists, and Drug Development Professionals

Introduction

USP30-I-1 is a potent and selective covalent inhibitor of Ubiquitin-Specific Protease 30
(USP30), a deubiquitinating enzyme localized to the outer mitochondrial membrane.[1][2][3]
With an IC50 value of 94 nM, USP30-I-1 serves as a valuable research tool for studying the
role of USP30 in cellular processes, particularly mitophagy.[2][3] USP30 counteracts the
PINK1/Parkin pathway by removing ubiquitin chains from mitochondrial proteins, thereby
suppressing the clearance of damaged mitochondria.[4][5][6] Inhibition of USP30 by USP30-I-1
is expected to enhance mitophagy, making it a key area of investigation for neurodegenerative
diseases like Parkinson's and other conditions linked to mitochondrial dysfunction.[4][6][7]

These application notes provide detailed protocols for the preparation, storage, and use of
USP30-I-1 stock solutions in a research setting.

Quantitative Data Summary

The following tables summarize the key quantitative information for USP30-1-1 and related

compounds.

Table 1: Physicochemical and Potency Data for USP30-I-1
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Property Value Reference
Molecular Weight 321.33 g/mol [3]

Formula C17H15N502 [3]

IC50 (USP30) 94 nM [21[3]
Mechanism of Action Covalent Inhibitor [2]

Table 2: Solubility and Stock Solution Parameters

Maximum Stock

Compound Solvent . Reference
Concentration
USP30-1-1 DMSO 10 mM [2]
Other
Cyanopyrrolidine-
yanopy DMSO 100 mM [4]

based USP30
inhibitors
MTX115325 (USP30 250 mg/mL (~717

N DMSO [8]
Inhibitor) mM)
CMPD-39 (USP30 100 mg/mL (~201

- DMSO [9]
Inhibitor) mM)

Table 3: Recommended Storage Conditions for Stock Solutions
Storage ]
Compound Duration Reference
Temperature

MTX115325 (similar
o -80°C 6 months [8][9]
inhibitor)
MTX115325 (similar
S -20°C 1 month [819]
inhibitor)
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Note: Specific stability studies for USP30-I-1 were not found. The storage recommendations for
MTX115325, a similar USP30 inhibitor, are provided as a guideline. It is recommended to
aliquot the stock solution to avoid repeated freeze-thaw cycles.

Experimental Protocols

Protocol 1: Preparation of a 10 mM USP30-I-1 Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of USP30-I-1 in DMSO.

Materials:

USP30-I-1 powder

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Pipettes and sterile filter tips

Vortex mixer

Procedure:

o Calculate the required mass of USP30-I-1.:

o Molecular Weight (MW) of USP30-I-1 = 321.33 g/mol

o To prepare 1 mL of a 10 mM stock solution, you will need:

= Mass (g) = 10 mmol/L * 1 L/1000 mL * 321.33 g/mol * 1 mL = 0.0032133 g = 3.21 mg

e Weigh USP30-I-1:

o Carefully weigh out 3.21 mg of USP30-I-1 powder and place it in a sterile microcentrifuge
tube.

e Add DMSO:
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o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the USP30-I-1
powder.

» Dissolve the compound:

o Vortex the tube until the USP30-I-1 is completely dissolved. Gentle warming (e.g., in a
37°C water bath) may be used to aid dissolution if necessary.

e Storage:

o Aliquot the 10 mM stock solution into smaller volumes in sterile microcentrifuge tubes to
minimize freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month), protected from light.

Protocol 2: In Vitro Assay for USP30 Inhibition

This protocol provides a general workflow for assessing the effect of USP30-I-1 on mitophagy
in a cell-based assay.

Materials:

o Cells expressing a mitophagy reporter (e.g., SH-SY5Y cells)

o Complete cell culture medium

e USP30-I-1 stock solution (10 mM in DMSO)

e Mitochondrial damaging agent (e.g., CCCP or a combination of Antimycin A and Oligomycin)
e Phosphate-buffered saline (PBS)

o Fixative (e.g., 4% paraformaldehyde)

o Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

» Blocking buffer (e.g., 5% BSA in PBS)
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Primary antibody against a mitochondrial marker (e.g., TOM20)

Fluorescently labeled secondary antibody

DAPI for nuclear staining

Fluorescence microscope

Procedure:

o Cell Seeding:

o Seed cells in a suitable format (e.g., 96-well plate or chamber slides) and allow them to
adhere overnight.

e Treatment with USP30-1-1:

o Prepare working solutions of USP30-I-1 by diluting the 10 mM stock solution in complete
cell culture medium to the desired final concentrations (e.g., 100 nM, 200 nM, 500 nM).
Include a vehicle control (DMSO at the same final concentration as the highest USP30-I-1
concentration).

o Remove the old medium from the cells and add the medium containing USP30-I-1 or
vehicle control.

o Incubate the cells for a predetermined time (e.g., 1-4 hours).

e Induction of Mitophagy:

o Add the mitochondrial damaging agent to the wells at a pre-optimized concentration and
for a specific duration to induce mitophagy.

» Fixation and Staining:

o Wash the cells with PBS.

o Fix the cells with 4% paraformaldehyde.
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Permeabilize the cells with 0.1% Triton X-100 in PBS.

[e]

(¢]

Block non-specific antibody binding with 5% BSA in PBS.

[¢]

Incubate with the primary antibody against TOM20.

[¢]

Wash and incubate with the fluorescently labeled secondary antibody and DAPI.

e Imaging and Analysis:
o Acquire images using a fluorescence microscope.

o Quantify mitophagy by analyzing the colocalization of mitochondria with lysosomes or by
measuring the reduction in mitochondrial mass (TOM20 signal).

Visualizations
USP30 Signaling Pathway in Mitophagy

Cellular Response

Mitophagy

Mitochondrion

Ubiquitinated
OMM Protein

__________________ OMM Protein

USP30-1-1

Click to download full resolution via product page
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Caption: USP30 counteracts PINK1/Parkin-mediated mitophagy.

Experimental Workflow for USP30-I-1 Application

Prepare 10 mM
USP30-I-1 Stock
in DMSO
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mitochondrial mass)
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Caption: General workflow for in vitro USP30 inhibition assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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